Cas no 100130-61-8 (N-(5-cyano-2-pyridinyl)-Acetamide)

N-(5-cyano-2-pyridinyl)-Acetamide structure
100130-61-8 structure
Product Name:N-(5-cyano-2-pyridinyl)-Acetamide
CAS No:100130-61-8
MF:C8H7N3O
MW:161.160681009293
CID:1095807
PubChem ID:60757991
Update Time:2025-04-20

N-(5-cyano-2-pyridinyl)-Acetamide Chemical and Physical Properties

Names and Identifiers

    • N-(5-cyano-2-pyridinyl)-Acetamide
    • ACETAMIDE,N-(5-CYANO-2-PYRIDINYL)-
    • N-(5-cyanopyridin-2-yl)acetamide
    • 6-Acetamino-3-cyan-pyridin
    • 6-acetylamino-nicotinonitrile
    • ACMC-20m37t
    • CTK0G9046
    • N-(5-Cyano-pyridin-2-yl)-acetamide
    • SureCN1430551
    • SCHEMBL1430551
    • 100130-61-8
    • DTXSID10734001
    • Acetamide, N-(5-cyano-2-pyridinyl)-
    • SCYWJYZSYTVDIX-UHFFFAOYSA-N
    • 6-Acetamino-pyridin-3-nitril
    • MDL: MFCD11976448
    • Inchi: 1S/C8H7N3O/c1-6(12)11-8-3-2-7(4-9)5-10-8/h2-3,5H,1H3,(H,10,11,12)
    • InChI Key: SCYWJYZSYTVDIX-UHFFFAOYSA-N
    • SMILES: O=C(C)NC1C=CC(C#N)=CN=1

Computed Properties

  • Exact Mass: 161.05901
  • Monoisotopic Mass: 161.058911855g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 218
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 65.8Ų

Experimental Properties

  • PSA: 65.78
  • LogP: 1.56118
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